Cas no 5659-33-6 (Quinoline, 2-phenyl-, 1-oxide)

• Product Name: Quinoline, 2-phenyl-, 1-oxide
• CAS No: 5659-33-6
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 348437
• PubChem ID: 613309
• Update Time: 2025-04-19

Quinoline, 2-phenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-phenyl-, 1-oxide
• 1-oxido-2-phenylquinolin-1-ium
• 2-Phenylquinoline 1-oxide
• 5659-33-6
• DTXSID00346576
• SCHEMBL8980498

• Inchi： 1S/C15H11NO/c17-16-14-9-5-4-8-13(14)10-11-15(16)12-6-2-1-3-7-12/h1-11H
• InChI Key： LTYUNJZDGCMBDN-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(=CC=C2C=CC=CC=12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines